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Compound of Interest

Compound Name: Sodium pyridin-3-olate

CAS No.: 52536-09-1

Cat. No.: B1349749

Get Quote

Welcome to the Technical Support Hub
Current Status: Operational Topic: Sodium Pyridin-3-olate (CAS: 52536-09-1) Support Level:

Tier 3 (Research & Development)[1]

Product Identity & Core Properties
Before initiating any workflow, verify your material against the specifications below. This

compound is the sodium salt of 3-hydroxypyridine, acting as a versatile nucleophile in organic

synthesis.
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Property Specification Technical Note

Chemical Name Sodium pyridin-3-olate
Also known as Sodium 3-

pyridinate

CAS Number 52536-09-1
Verify against CAS 109-00-2

(Parent: 3-Hydroxypyridine)

Formula C₅H₄NNaO MW: 117.08 g/mol (Anhydrous)

Appearance White to off-white powder

Critical: Yellow/Brown

discoloration indicates

oxidation.[1][2]

Solubility Water, Methanol, DMSO, DMF
Insoluble in non-polar solvents

(Hexane, Ether).[1]

Hygroscopicity High
Rapidly absorbs atmospheric

moisture.[1]

Pre-Experiment: Storage & Handling Protocols
Q: How should I store this compound to maintain
purity?
A: Sodium pyridin-3-olate is significantly hygroscopic and sensitive to oxidation.[1]

Primary Storage: Store at 2–8°C (Refrigerated) under an inert atmosphere (Argon or

Nitrogen).

Container: Keep in a tightly sealed vial with a parafilm wrap. For long-term storage, use a

desiccator.

Why? Moisture absorption not only alters the stoichiometry (leading to under-dosing) but can

also protonate the salt back to 3-hydroxypyridine in the presence of ambient CO₂/moisture,

reducing its nucleophilicity.

Q: The powder has turned from white to yellow/brown. Is
it still usable?
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A: This indicates surface oxidation or photo-degradation.

Diagnosis: If the color change is superficial (light yellow), the bulk material may still be

viable.

Action: Check the melting point or run a crude NMR in DMSO-d₆. If purity is <95%,

recrystallization (typically from ethanol/ether) is required.

Prevention: Always shield from light and minimize air exposure.

Experimental Workflow & Troubleshooting
Workflow Logic: Handling Hygroscopic Nucleophiles
The following diagram illustrates the decision process for solvent selection and handling based

on the reaction type.
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Start: Weighing Sodium Pyridin-3-olate

Is the solid clumpy or sticky?

Action: Dry under vacuum (40°C, 4h)
or use Glove Box

Yes

Select Solvent System

No (Free flowing)

Aqueous/Protic Reaction
(e.g., Complexation)

Anhydrous Reaction
(e.g., SNAr, Nucleophilic Subst.)

Use Water or Methanol Use Dry DMF, DMSO, or NMP
(Stored over mol sieves)

Issue: Low Yield?

If wet

Cause: Moisture competed with nucleophile
or protonation occurred.

Click to download full resolution via product page

Figure 1:Decision tree for handling Sodium Pyridin-3-olate based on physical state and

reaction requirements.
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Frequently Asked Questions (FAQs)
Q: My reaction yield is lower than expected in SNAr coupling. Why?
A: The most common culprit is moisture.

Mechanism: Sodium pyridin-3-olate is a strong nucleophile.[1] If water is present,

hydroxide ions (generated from the basic salt interacting with water) or the water itself can

compete with the pyridinolate anion, leading to hydrolysis byproducts rather than the desired

substitution.

Solution: Flame-dry your glassware and use anhydrous solvents (DMF or DMSO). If the salt

was exposed to air during weighing, assume it has absorbed 5-10% water by weight and

adjust stoichiometry or dry the salt under high vacuum (0.1 mbar) at 40°C for 4 hours before

use.

Q: Can I use this salt in non-polar solvents like Toluene or DCM?
A:No, solubility will be negligible.[1]

Workaround: If you must use a non-polar solvent, add a Phase Transfer Catalyst (PTC) such

as 18-Crown-6 (which complexes the Sodium cation) or Tetrabutylammonium bromide

(TBAB). This "shuttles" the pyridinolate anion into the organic phase, enabling the reaction.

Q: How do I quench a reaction involving excess Sodium pyridin-3-
olate?
A: Acidify the mixture.

Protocol: Slowly add dilute HCl or saturated Ammonium Chloride (NH₄Cl). This protonates

the unreacted salt, converting it back to 3-hydroxypyridine (neutral form), which can then be

extracted or washed away depending on your product's solubility.

Safety & Emergency Response
Hazard Classification (GHS):

H302: Harmful if swallowed.
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H315/H319: Causes skin and serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Emergency Response Logic

Exposure Incident Identify Contact Type

Skin Contact

Eye Contact

Inhalation

Brush off dry powder first.
Wash with soap/water (15 min).

Rinse cautiously with water
for 15 min. Remove contacts.

Move to fresh air.
Seek medical attention if

breathing is difficult.

Click to download full resolution via product page

Figure 2:Immediate response protocols for exposure incidents.

Disposal
Protocol: Dissolve in a combustible solvent (if not already in solution) and burn in a chemical

incinerator equipped with an afterburner and scrubber. Do not flush down the drain, as

pyridine derivatives are toxic to aquatic life.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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